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Compound of Interest

Compound Name: ML365

Cat. No.: B15586086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML365 is a potent and selective inhibitor of the two-pore domain potassium channel KCNK3

(TASK-1)[1]. It serves as a critical pharmacological tool for investigating the physiological and

pathological roles of TASK-1 channels[1]. Accurate and consistent preparation of ML365 stock

solutions is paramount for reproducible experimental results. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing stock solutions of ML365 due to its high solubilizing

capacity for many organic compounds[2][3][4]. These application notes provide a detailed

protocol for the preparation, storage, and handling of ML365 stock solutions in DMSO.

Physicochemical Data and Solubility
Proper stock solution preparation begins with accurate information regarding the compound's

properties. The following table summarizes the key physicochemical data for ML365.

Property Value Source

Molecular Weight 360.41 g/mol [1][2][5]

Formula C₂₂H₂₀N₂O₃ [2][3]

Appearance White to off-white solid [1]

CAS Number 947914-18-3 [1][2][3]
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ML365 exhibits high solubility in DMSO. However, the reported solubility can vary between

suppliers. It is crucial to use fresh, high-quality DMSO, as it is hygroscopic and absorbed

moisture can reduce the solubility of the compound[1][2].

Solvent Maximum Solubility Source

DMSO ≥ 100 mg/mL (277.46 mM) [1]

DMSO 72 mg/mL (199.77 mM) [2]

DMSO 50 mg/mL [3]

DMSO 45 mg/mL (124.86 mM) [5]

DMSO 36.04 mg/mL (100 mM)

Experimental Protocol: Preparation of a 10 mM
ML365 Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of ML365 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

in vitro assays.

Materials:

ML365 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Water bath sonicator (optional)
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening the vial of ML365, centrifuge it briefly to ensure all

the powder is collected at the bottom[6].

Weighing ML365: Carefully weigh the desired amount of ML365 powder in a sterile

microcentrifuge tube using a calibrated analytical balance. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 3.604 mg of ML365.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 360.41 g/mol = 3.604 mg

Adding DMSO: Add the appropriate volume of sterile DMSO to the tube containing the

ML365 powder. For a 10 mM stock solution from 3.604 mg of ML365, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the ML365 is completely

dissolved[7]. If the compound does not dissolve completely with vortexing, brief sonication in

a water bath or gentle warming (up to 37°C) can be applied to aid dissolution[1][7]. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes[2][6][8].

Storage Conditions: Store the aliquots of the ML365 stock solution at -20°C or -80°C. Under

these conditions, the stock solution is stable for at least one year[1][2][5]. For short-term

storage (up to one month), -20°C is sufficient[2][9]. For long-term storage (up to two years),

-80°C is recommended[1].

Workflow for Stock Solution Preparation and Use
The following diagram illustrates the general workflow from receiving the solid compound to its

application in a cell-based assay.
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ML365 Stock Solution Workflow
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Caption: Workflow for preparing and using ML365 stock solution.
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Application in Cell Culture
When preparing working solutions for cell-based assays, the DMSO stock solution should be

diluted in the appropriate cell culture medium. It is critical to ensure that the final concentration

of DMSO in the culture medium is non-toxic to the cells, typically ≤ 0.5% (v/v)[6][9]. A vehicle

control (culture medium with the same final concentration of DMSO) should always be included

in experiments to account for any effects of the solvent on the cells[7]. If precipitation occurs

upon dilution into aqueous media, gentle mixing or warming may help to redissolve the

compound[7].

Safety Precautions
Always wear appropriate personal protective equipment, including gloves, a lab coat, and

safety glasses, when handling ML365 and DMSO.

DMSO can facilitate the absorption of other chemicals through the skin[10]. Handle with

caution.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for ML365 for complete safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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